Cas no 2228608-19-1 (2-(3,3-difluorocyclobutyl)butanedioic acid)
2-(3,3-difluorocyclobutyl)butanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3-difluorocyclobutyl)butanedioic acid
- 2228608-19-1
- EN300-1948403
-
- Inchi: 1S/C8H10F2O4/c9-8(10)2-4(3-8)5(7(13)14)1-6(11)12/h4-5H,1-3H2,(H,11,12)(H,13,14)
- InChI Key: CNTXIHNAZGVXDC-UHFFFAOYSA-N
- SMILES: FC1(CC(C(C(=O)O)CC(=O)O)C1)F
Computed Properties
- Exact Mass: 208.05471512g/mol
- Monoisotopic Mass: 208.05471512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 74.6Ų
2-(3,3-difluorocyclobutyl)butanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948403-0.05g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 0.05g |
$900.0 | 2023-09-17 | ||
| Enamine | EN300-1948403-0.1g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 0.1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1948403-0.25g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 0.25g |
$985.0 | 2023-09-17 | ||
| Enamine | EN300-1948403-0.5g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 0.5g |
$1027.0 | 2023-09-17 | ||
| Enamine | EN300-1948403-1.0g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 1g |
$1070.0 | 2023-05-31 | ||
| Enamine | EN300-1948403-2.5g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 2.5g |
$2100.0 | 2023-09-17 | ||
| Enamine | EN300-1948403-5.0g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 5g |
$3105.0 | 2023-05-31 | ||
| Enamine | EN300-1948403-10.0g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 10g |
$4606.0 | 2023-05-31 | ||
| Enamine | EN300-1948403-1g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 1g |
$1070.0 | 2023-09-17 | ||
| Enamine | EN300-1948403-5g |
2-(3,3-difluorocyclobutyl)butanedioic acid |
2228608-19-1 | 5g |
$3105.0 | 2023-09-17 |
2-(3,3-difluorocyclobutyl)butanedioic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-(3,3-difluorocyclobutyl)butanedioic acid
Introduction to 2-(3,3-difluorocyclobutyl)butanedioic acid (CAS No. 2228608-19-1)
2-(3,3-difluorocyclobutyl)butanedioic acid, identified by its Chemical Abstracts Service (CAS) number 2228608-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety substituted with two fluorine atoms, which imparts unique electronic and steric properties. The presence of a butanedioic acid (or fumaric acid derivative) functional group further enhances its potential as a building block for the synthesis of biologically active agents.
The structural configuration of 2-(3,3-difluorocyclobutyl)butanedioic acid makes it a promising candidate for further derivatization and exploration in drug discovery. The 3,3-difluorocyclobutyl substituent is particularly noteworthy due to its ability to modulate the reactivity and binding affinity of the molecule. Fluorine atoms are well-known for their ability to influence metabolic stability, lipophilicity, and pharmacokinetic profiles of pharmaceutical compounds. In this context, the introduction of fluorine into the cyclobutyl ring system can serve as a strategic approach to enhance the overall efficacy and selectivity of potential therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies have suggested that derivatives of 2-(3,3-difluorocyclobutyl)butanedioic acid may exhibit inhibitory properties against various enzymes and receptors involved in critical biological pathways. For instance, modifications to the carboxylic acid groups could lead to the development of novel inhibitors targeting metabolic enzymes or inflammatory pathways. Such findings align with the broader trend in medicinal chemistry toward designing molecules with optimized pharmacological properties.
The utility of 2-(3,3-difluorocyclobutyl)butanedioic acid extends beyond its role as a mere intermediate in synthetic chemistry. Its unique structural features make it an attractive scaffold for exploring structure-activity relationships (SARs). By systematically varying substituents on the cyclobutyl ring or the butanedioic acid moiety, chemists can gain insights into how specific structural elements contribute to biological activity. This approach is particularly valuable in the development of small-molecule drugs, where subtle changes in molecular architecture can significantly impact therapeutic efficacy.
In addition to its potential as a pharmacophore, 2-(3,3-difluorocyclobutyl)butanedioic acid has been investigated for its role in materials science and polymer chemistry. The rigid cyclobutyl ring can impart stability and rigidity to polymers, making it useful in the design of advanced materials with specific mechanical or thermal properties. Furthermore, the presence of fluorine atoms can enhance the chemical resistance and durability of these materials under various environmental conditions.
From a synthetic perspective, 2-(3,3-difluorocyclobutyl)butanedioic acid represents an interesting challenge for organic chemists due to its complex stereochemistry. The synthesis of this compound requires careful control over reaction conditions to ensure high yield and purity. Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have shown promise in facilitating the construction of the desired framework efficiently. These advances highlight the importance of innovative synthetic strategies in enabling access to complex molecules like 2-(3,3-difluorocyclobutyl)butanedioic acid.
The growing interest in fluorinated compounds stems from their diverse range of biological activities and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For example, fluoroaromatics are widely used in antiviral and anticancer drugs due to their enhanced stability and bioavailability. Similarly, fluorinated heterocycles have demonstrated significant potential in modulating enzyme inhibition and receptor binding. Given these precedents, it is reasonable to anticipate that derivatives of 2-(3,3-difluorocyclobutyl)butanedioic acid could exhibit similar advantages.
Future research directions may focus on exploring the therapeutic potential of 2-(3,3-difluorocyclobutyl)butanedioic acid by synthesizing analogs with tailored biological activities. High-throughput screening (HTS) techniques combined with machine learning algorithms could accelerate the identification of lead compounds derived from this scaffold. Additionally, interdisciplinary approaches integrating computational modeling with experimental validation will be crucial in deciphering the mechanisms by which these compounds exert their effects.
In conclusion,2-(3,3-difluorocyclobutyl)butanedioic acid (CAS No. 2228608-19-1) is a versatile compound with significant implications for pharmaceutical research and materials science. Its unique structural features offer opportunities for designing novel therapeutic agents with improved pharmacological properties. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,2-(3,3-difluorocyclobutyl)butanedioic acid is poised to play a pivotal role in shaping the future landscape of drug discovery and material innovation.
2228608-19-1 (2-(3,3-difluorocyclobutyl)butanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)